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4-Keto 9-cis Retinoic Acid 4-Keto 9-cis Retinoic Acid 9-cis-4-oxoretinoic acid is a retinoid that consists of 9-cis-retinoic acid bearing an oxo substituent at position 4 on the cyclohexenyl ring. It has a role as a human xenobiotic metabolite. It is a retinoid and an enone. It derives from a 9-cis-retinoic acid. It is a conjugate acid of a 9-cis-4-oxoretinoate.
Brand Name: Vulcanchem
CAS No.: 150737-18-1
VCID: VC0021451
InChI: InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7-,15-13+
SMILES: CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol

4-Keto 9-cis Retinoic Acid

CAS No.: 150737-18-1

Reference Standards

VCID: VC0021451

Molecular Formula: C20H26O3

Molecular Weight: 314.4 g/mol

4-Keto 9-cis Retinoic Acid - 150737-18-1

CAS No. 150737-18-1
Product Name 4-Keto 9-cis Retinoic Acid
Molecular Formula C20H26O3
Molecular Weight 314.4 g/mol
IUPAC Name (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
Standard InChI InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7-,15-13+
Standard InChIKey GGCUJPCCTQNTJF-NAXRMXIQSA-N
Isomeric SMILES CC1=C(C(CCC1=O)(C)C)/C=C/C(=C\C=C\C(=C\C(=O)O)\C)/C
SMILES CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Canonical SMILES CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Description 9-cis-4-oxoretinoic acid is a retinoid that consists of 9-cis-retinoic acid bearing an oxo substituent at position 4 on the cyclohexenyl ring. It has a role as a human xenobiotic metabolite. It is a retinoid and an enone. It derives from a 9-cis-retinoic acid. It is a conjugate acid of a 9-cis-4-oxoretinoate.
Synonyms (2E,4E,6Z,8E)-4-Keto-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoic Acid; 4-Keto-9-cis-tretinoin; 4-Oxo-9-cis-Retinoic Acid;
PubChem Compound 9972939
Last Modified Nov 11 2021
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